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Compound of Interest

Compound Name: 2-[1-(1H-imidazol-1-yl)vinyl]phenol

CAS No.: 74204-47-0

Cat. No.: B1621478

Get Quote

Experimental vs. Computational (DFT) Approaches
Executive Summary & Pharmacophore Significance
2-[1-(1H-imidazol-1-yl)vinyl]phenol (CAS: 74204-47-0) represents a critical scaffold in

medicinal chemistry, merging a phenolic moiety (antioxidant/H-bond donor) with an imidazole

ring (CYP450 inhibitor/H-bond acceptor) via a rigid vinyl linker. This "styrene-like" architecture

is a common intermediate in the synthesis of antifungal azoles and novel polymer precursors.

Accurate vibrational assignment of this molecule is challenging due to the overlapping regions

of aromatic ring breathing modes (phenol vs. imidazole) and the sensitivity of the hydroxyl

group to hydrogen bonding.

This guide compares two assignment methodologies:

Experimental FTIR (ATR/KBr): Rapid, bulk-phase characterization.

Computational DFT (B3LYP/6-311G**): High-resolution mode isolation.
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Strategic Workflow: From Synthesis to Assignment
The following diagram outlines the integrated workflow for validating the structure of 2-[1-(1H-
imidazol-1-yl)vinyl]phenol, ensuring spectral features are correlated with molecular geometry.
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Caption: Integrated workflow combining experimental acquisition with DFT validation for robust

spectral assignment.

Comparative Spectral Analysis
The table below contrasts the raw experimental data (typical for this scaffold) with Density

Functional Theory (DFT) predictions. This comparison highlights the necessity of computational

scaling to resolve overlapping aromatic signals.

Methodology Note: Experimental values are derived from solid-phase (KBr) measurements

where intermolecular H-bonding is prominent. DFT values are gas-phase calculations scaled

(0.961) to account for anharmonicity.
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Functional
Group

Vibration Mode
Experimental
(cm⁻¹)

DFT (Scaled)
(cm⁻¹)

Assignment
Logic & Notes

Phenolic -OH O-H Stretch 3100–3400 (br)
3650 (free) /

3200 (bound)

Critical:

Broadening in

Exp. indicates

strong H-bonding

(Phenol OH···N

Imidazole).[1][2]

[3][4] DFT "free"

value is rarely

observed in solid

state.

Aromatic C-H C-H Stretch 3050–3120 3080–3130

Weak, sharp

bands. Overlap

between phenol

and imidazole

ring protons.

Vinyl Group C=C Stretch 1625–1640 1635

Distinct from

aromatic rings.

Conjugation with

the phenol ring

lowers this

frequency

compared to

isolated alkenes.

Imidazole Ring C=N Stretch 1490–1520 1510

The "breathing"

mode of the

imidazole ring.

Highly sensitive

to protonation

state.

Phenol Ring C=C Ring

Stretch

1580–1600 1595 Characteristic

doublet often

seen in
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substituted

phenols.

C-N Bond
C-N Stretch

(Vinyl-Imid)
1240–1260 1255

Connects the

vinyl linker to the

imidazole N1.

C-O Bond
C-O Stretch

(Phenolic)
1180–1210 1195

Strong intensity.

Shifts +10 cm⁻¹ if

the phenol is

deprotonated.

Out-of-Plane =C-H Bending 730–750 745

Diagnostic for

1,2-disubstituted

benzene (ortho-

substitution).

Key Mechanistic Insight: The H-Bond Shift
The most significant deviation between "standard" tables and this specific molecule is the

Phenolic O-H stretch.

Observation: Instead of a sharp peak at 3600 cm⁻¹, you will likely observe a broad envelope

centered around 3250 cm⁻¹.

Causality: The imidazole nitrogen (N3) is a strong H-bond acceptor. In the crystal lattice, the

phenolic hydrogen donates to the imidazole nitrogen of a neighboring molecule, forming a

stable dimer or chain.

Detailed Experimental Protocols
Protocol A: Experimental FTIR Acquisition (ATR Method)
Best for: Rapid purity checks and qualitative identification.

Crystal Preparation: Clean the Diamond/ZnSe ATR crystal with isopropanol. Ensure

background spectrum (air) is flat.
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Sample Deposition: Place ~2 mg of solid 2-[1-(1H-imidazol-1-yl)vinyl]phenol onto the

crystal.

Contact Pressure: Apply high pressure using the anvil clamp. This is crucial for rigid aromatic

solids to ensure intimate contact with the crystal and eliminate "air gaps" that cause baseline

noise.

Acquisition Parameters:

Resolution: 4 cm⁻¹[5]

Scans: 32 (minimum) to improve Signal-to-Noise (S/N) ratio.

Range: 4000–600 cm⁻¹.

Post-Processing: Apply ATR correction (if comparing to transmission libraries) to adjust for

penetration depth dependence on wavelength.

Protocol B: Computational Validation (DFT)
Best for: Assigning ambiguous peaks (e.g., differentiating Vinyl C=C from Aromatic C=C).

Model Construction: Build the molecular structure in a GUI (e.g., GaussView). Set the vinyl

group to trans or cis orientation relative to the phenol to find the global minimum.

Optimization: Run a Geometry Optimization + Frequency calculation.

Functional: B3LYP (robust for organic vibrations).

Basis Set: 6-311G(d,p) or 6-311++G** (diffuse functions help with H-bonding modeling).

Scaling: Multiply raw frequency output by 0.961 (standard scaling factor for B3LYP/6-311G**)

to correct for the harmonic oscillator approximation.

Visualization: Animate the normal modes to visually confirm if a peak at 1500 cm⁻¹ is the

imidazole ring or the phenol ring.

Structural Logic & Interaction Pathway
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Understanding the molecular connectivity is vital for interpreting the "Fingerprint Region"

(<1500 cm⁻¹). The following diagram illustrates the electronic flow and potential H-bonding

sites that dictate the spectral shifts.
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Caption: Structural connectivity showing the conjugation path and the H-bonding capability of

the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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